Cas no 2649065-51-8 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2-methylbutanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2-methylbutanoic acid
• CAS No: 2649065-51-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6300968
• PubChem ID: 165535304
• Update Time: 2025-08-05

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2-methylbutanoic acid
• EN300-1520696
• 2649065-51-8
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}-2-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-5-26(4,24(30)31)28-23(29)21(16(2)3)14-27-25(32)33-15-22-19-12-8-6-10-17(19)18-11-7-9-13-20(18)22/h6-13,16,21-22H,5,14-15H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： HPOIPKCVCQJNQU-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)(C)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2-methylbutanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2-methylbutanoic acid (CAS No. 2649065-51-8) and Its Emerging Applications in Chemical Biology

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2-methylbutanoic acid, identified by the CAS number 2649065-51-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amino group in its backbone suggests potential roles in drug design, proteomics, and enzyme inhibition studies.

The molecular framework of this compound is built around a central carbon atom linked to both methyl and carboxylic acid functionalities, providing a versatile scaffold for further chemical modifications. Such structural features are highly valued in medicinal chemistry due to their ability to interact with biological targets in specific ways. The fluoren-9-ylmethoxycarbonyl group, in particular, is known for its stability and fluorescence properties, making it an attractive component for probes and imaging agents. This attribute has been leveraged in recent studies to develop novel tools for cellular analysis.

In recent years, there has been a surge in research focused on the development of small molecules that can modulate biological pathways with high precision. The compound in question has been explored as a potential regulator of key enzymes involved in metabolic processes. Preliminary studies indicate that it may exhibit inhibitory effects on certain proteases, which are critical for maintaining cellular homeostasis. Such findings are particularly intriguing given the growing interest in targeted protease inhibition as a therapeutic strategy for diseases like cancer and inflammation.

The methyl and amino substituents within the molecule contribute to its solubility and reactivity, enabling its use in a wide range of biochemical assays. Researchers have utilized this compound as a building block for synthesizing more complex molecules with tailored properties. For instance, its ability to undergo selective modifications allows chemists to attach various functional groups at specific positions, creating derivatives with enhanced bioactivity. This flexibility has been instrumental in the development of novel scaffolds for drug discovery campaigns.

One of the most compelling aspects of this compound is its potential application in peptide mimetics. The presence of an amide bond and a carboxylic acid group makes it an excellent candidate for designing molecules that mimic the structure and function of natural peptides. Peptide mimetics are particularly valuable in drug development because they can often bypass issues related to peptide instability and poor oral bioavailability. Recent advances in this area have shown that compounds like this can effectively interact with peptide receptors, leading to potent biological effects.

The role of fluorescent probes in biological research cannot be overstated, and the fluoren-9-ylmethoxycarbonyl group embedded within this molecule lends itself well to such applications. Fluorescent compounds are widely used to visualize cellular processes in real-time, providing critical insights into mechanisms that are otherwise difficult to observe. For example, researchers have employed derivatives of this compound to track protein-protein interactions within living cells. The ability to visualize these interactions at the molecular level has revolutionized our understanding of complex biological systems.

Moreover, the compound's structural features have made it useful in the development of chiral catalysts and ligands. Chirality plays a crucial role in many biological processes, and controlling the stereochemistry of molecules is essential for achieving desired pharmacological outcomes. The methyl groups and other substituents present in this compound allow for precise control over chirality during synthesis, enabling the production of enantiomerically pure compounds with high enantioselectivity.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2-methylbutanoic acid (CAS No. 2649065-51-8) represents a significant advancement in chemical biology research. Its unique structural composition offers numerous opportunities for further exploration across multiple disciplines, including drug discovery, proteomics, and cellular imaging. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly important role in unraveling the complexities of life at the molecular level.